Cas no 913322-57-3 (4-(3,4-DICHLOROPHENYL)-5,6-DIMETHYLPYRIMIDIN-2-AMINE)

4-(3,4-DICHLOROPHENYL)-5,6-DIMETHYLPYRIMIDIN-2-AMINE structure
913322-57-3 structure
Product Name:4-(3,4-DICHLOROPHENYL)-5,6-DIMETHYLPYRIMIDIN-2-AMINE
CAS No:913322-57-3
MF:C12H11Cl2N3
MW:268.141840219498
CID:996288
PubChem ID:53426223
Update Time:2025-04-20

4-(3,4-DICHLOROPHENYL)-5,6-DIMETHYLPYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-DICHLOROPHENYL)-5,6-DIMETHYLPYRIMIDIN-2-AMINE
    • DTXSID90699129
    • 913322-57-3
    • Inchi: 1S/C12H11Cl2N3/c1-6-7(2)16-12(15)17-11(6)8-3-4-9(13)10(14)5-8/h3-5H,1-2H3,(H2,15,16,17)
    • InChI Key: AQWVVCRVFXUGDM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C(C)=C(C)N=C(N)N=1)Cl

Computed Properties

  • Exact Mass: 267.03300
  • Monoisotopic Mass: 267.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • XLogP3: 3.5

Experimental Properties

  • PSA: 51.80000
  • LogP: 4.23060
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